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Compound of Interest

Compound Name: Archangelenone

Cat. No.: B081185 Get Quote

Despite a comprehensive search of available scientific literature, there is currently insufficient

information to provide detailed application notes and protocols for the use of a compound

named "Archangelone" in antimicrobial studies.

Extensive database searches did not yield specific research papers, quantitative data (such as

Minimum Inhibitory Concentrations or MICs), or established experimental protocols related to

the antimicrobial activity of a compound definitively identified as Archangelone. The name itself

appears to be either exceedingly rare in scientific literature, a potential misspelling, or a non-

standard nomenclature.

Clarification on Similar Compounds:
Investigations into similarly named compounds revealed the following:

Archangelenone: This compound is listed as a synonym for Selinone, a dihydroxyflavanone

that has been isolated from plants such as Selinum vaginatum and Monotes engleri. While

some chemical databases mention that Selinone exhibits antifungal activity, specific studies

detailing its antimicrobial spectrum, mechanism of action, and protocols for its use in

antimicrobial assays could not be located.

Angelone: This is a distinct natural product for which a total synthesis has been reported.

However, the available literature focuses on its chemical synthesis rather than its biological

activities, and no information regarding its antimicrobial properties was found.
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Archangelin: This is another distinct natural compound belonging to the psoralen class,

found in plants like Angelica archangelica. While many psoralens are known to have

biological activities, specific data on the antimicrobial applications of Archangelin were not

readily available.

Conclusion for Researchers:
For researchers, scientists, and drug development professionals interested in the antimicrobial

potential of novel natural products, it is crucial to base studies on compounds with established

chemical structures and documented biological activity. At present, "Archangelone" does not

meet these criteria in the public scientific domain.

Should a researcher have access to a purified and structurally confirmed compound referred to

as "Archangelone," the following general experimental workflow would be a logical starting

point for its antimicrobial characterization.

Generalized Experimental Workflow for a Novel
Compound
Below is a conceptual workflow for assessing the antimicrobial properties of a new chemical

entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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